Cas no 479028-69-8 (5-Methyl-1-[(3-methylphenyl)methyl]-1H-pyrazole-3-carboxylic acid)
479028-69-8 structure
Product Name:5-Methyl-1-[(3-methylphenyl)methyl]-1H-pyrazole-3-carboxylic acid
CAS No:479028-69-8
MF:C13H14N2O2
MW:230.262463092804
CID:2647789
PubChem ID:82288724
Update Time:2025-04-21
5-Methyl-1-[(3-methylphenyl)methyl]-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-Methyl-1-[(3-methylphenyl)methyl]-1H-pyrazole-3-carboxylic acid
- DTXSID001168499
- 479028-69-8
-
- Inchi: 1S/C13H14N2O2/c1-9-4-3-5-11(6-9)8-15-10(2)7-12(14-15)13(16)17/h3-7H,8H2,1-2H3,(H,16,17)
- InChI Key: RTRMDMMLDYASHB-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C)N(CC2C=CC=C(C)C=2)N=1)=O
Computed Properties
- Exact Mass: 230.105527694Da
- Monoisotopic Mass: 230.105527694Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 55.1Ų
5-Methyl-1-[(3-methylphenyl)methyl]-1H-pyrazole-3-carboxylic acid Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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